molecular formula C12H13ClO4 B8639471 Methyl 4-chloro-2-(3-methoxy-3-oxopropyl)benzoate CAS No. 252989-39-2

Methyl 4-chloro-2-(3-methoxy-3-oxopropyl)benzoate

Cat. No. B8639471
CAS RN: 252989-39-2
M. Wt: 256.68 g/mol
InChI Key: SBYSYZHCKXPUJX-UHFFFAOYSA-N
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Description

Methyl 4-chloro-2-(3-methoxy-3-oxopropyl)benzoate is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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properties

CAS RN

252989-39-2

Molecular Formula

C12H13ClO4

Molecular Weight

256.68 g/mol

IUPAC Name

methyl 4-chloro-2-(3-methoxy-3-oxopropyl)benzoate

InChI

InChI=1S/C12H13ClO4/c1-16-11(14)6-3-8-7-9(13)4-5-10(8)12(15)17-2/h4-5,7H,3,6H2,1-2H3

InChI Key

SBYSYZHCKXPUJX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC1=C(C=CC(=C1)Cl)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

26.1 g of the methyl 4-chloro-2-(3-methoxy-3-oxo-1-propenyl)-benzoate prepared according to Example 1 are taken up in 300 ml of methanol and transferred into an autoclave and then hydrogenated at 30° C. and a hydrogen pressure of 30 bar for 5 h, until the theoretical amount of hydrogen has been taken up. The substance contains the palladium catalyst required for the Heck coupling, so that separate addition of a hydrogenation catalyst can be dispensed with. The pressure is reduced to 1 bar, and insoluble components are then filtered off. Solvent is then removed under reduced pressure until the hydrogenation product precipitates. Recrystallization gives 21 g of methyl 4-chloro-2-(3-methoxy-3-oxo-1-propanyl)-benzoate.
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Synthesis routes and methods II

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The same product is obtained using, instead of methyl 4-chloro-2-(3-hydroxy-3-oxo-1-propenyl)-benzoate, methyl 4-chloro-2-(3-methoxy-3-oxo-1 -propenyl)-benzoate from Example 1.
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